Cas no 1361822-15-2 (3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol)

• Product Name: 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol
• CAS No: 1361822-15-2
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926683
• Update Time: 2025-05-20

3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H8Cl3NO/c13-8-1-2-10(14)9(5-8)12-11(15)7(6-17)3-4-16-12/h1-5,17H,6H2
• InChI Key： NAIRSKQYDXVMSH-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=CN=C1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol

Introduction to 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol (CAS No. 1361822-15-2)

3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol, identified by its Chemical Abstracts Service (CAS) number 1361822-15-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in academic and industrial laboratories.

The molecular structure of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol consists of a pyridine core substituted with a chloro group at the 3-position and a 2,5-dichlorophenyl moiety at the 2-position. The presence of multiple chlorine atoms enhances its reactivity, allowing for diverse functionalization strategies that can be exploited in drug design. The hydroxymethyl group at the 4-position further contributes to its versatility, enabling further derivatization and exploration of pharmacological properties.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol has been investigated for its potential role in modulating various cellular processes. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and cancer progression. The dichlorophenyl group, in particular, has been associated with anti-inflammatory and antioxidant properties in several related compounds.

One of the most compelling aspects of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol is its ability to serve as a scaffold for structure-based drug design. Researchers have leveraged its unique structural features to develop analogs with enhanced binding affinity and selectivity. Computational modeling and high-throughput screening have been instrumental in identifying derivatives that show promise in preclinical studies. These findings underscore the compound's potential as a lead molecule for the development of new pharmaceuticals.

The synthesis of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired framework efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluation.

From a medicinal chemistry perspective, the hydroxymethyl group in 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol offers a site for further functionalization. This allows chemists to introduce various pharmacophores that can enhance bioavailability and target specificity. For instance, esterification or etherification of the hydroxymethyl group can modify the compound's solubility and metabolic stability, making it more suitable for oral administration.

Recent advancements in biotechnology have enabled more sophisticated approaches to evaluating the biological activity of compounds like 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol. High-content screening (HCS) techniques and CRISPR-based assays have provided researchers with powerful tools to assess interactions with biological targets at a high throughput. These technologies have accelerated the discovery process by allowing rapid identification of active compounds and their mechanisms of action.

The potential applications of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where it can be used to develop novel organic semiconductors or ligands for catalytic applications. The versatility of this compound highlights its importance not only in drug discovery but also in broader chemical research.

In conclusion,3-Chloro-2-(2,5-dichlorophenyl)pyridine-4-methanol (CAS No. 1361822-15-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain a valuable asset in both academic and industrial settings.